molecular formula C12H21NO4S2 B8708023 Diethyl 5-(dimethylamino)-1,3-dithiane-2,2-dicarboxylate CAS No. 90937-98-7

Diethyl 5-(dimethylamino)-1,3-dithiane-2,2-dicarboxylate

Cat. No.: B8708023
CAS No.: 90937-98-7
M. Wt: 307.4 g/mol
InChI Key: XLHKHTLKIJYPAZ-UHFFFAOYSA-N
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Description

Diethyl 5-(dimethylamino)-1,3-dithiane-2,2-dicarboxylate is a useful research compound. Its molecular formula is C12H21NO4S2 and its molecular weight is 307.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

90937-98-7

Molecular Formula

C12H21NO4S2

Molecular Weight

307.4 g/mol

IUPAC Name

diethyl 5-(dimethylamino)-1,3-dithiane-2,2-dicarboxylate

InChI

InChI=1S/C12H21NO4S2/c1-5-16-10(14)12(11(15)17-6-2)18-7-9(8-19-12)13(3)4/h9H,5-8H2,1-4H3

InChI Key

XLHKHTLKIJYPAZ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(SCC(CS1)N(C)C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 20 ml of chloroform were added 1.6 g (0.01 mole) of diethyl malonate and 4.3 g (0.01 mole) of 1,3-bis(benzenesulfonylthio)-2-(N,N-dimethylamino)propane, and then 2.1 g (0.02 mole) of triethylamine was added thereto at room temperature. After completion of addition, the reaction was allowed to proceed at 40° C. for 4 hours. The reaction mixture was washed with two 20-ml portions of water, dried over anhydrous sodium sulfate and concentrated to dryness. The residue was heated in 20 ml of ether-hexane (1:1) for dissolution and the solution was allowed to stand in the cold overnight. The resulting crystalline precipitate was collected by filtration to give 2.7 g (90%) of 2,2-diethoxycarbonyl-5-(N,N-dimethylamino)-1,3-dithiane as light-yellow crystals melting at 38°-39° C.
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step Two
Quantity
4.3 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two

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